Cas no 2320-32-3 (Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-)

• Product Name: Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-
• CAS No: 2320-32-3
• Molecular Formula: C₁₃H₁₂
• Molecular Weight: 168.23438
• CID: 250626
• PubChem ID: 592822

Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]- Properties

Names and Identifiers

• Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-
• (1-(cyclopenta-2,4-dien-1-ylidene)ethyl)benzene
• [1-(2,4-cyclopentadien-1-ylidene)ethyl]benzene
• 6-Methyl-6-phenylfulvene
• 6-Phenyl-6-methylfulvene
• Ethane,1-(2,4-cyclopentadien-1-ylidene)-1-phenyl- (6CI,7CI)
• Methylphenylfulvene
• Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]-
• Ethane, 1-(2,4-cyclopentadien-1-ylidene)-1-phenyl-
• 6-methyl-6-phenyl-fulvene
• 1-cyclopenta-2,4-dien-1-ylideneethylbenzene
• [1-(2,4-Cyclopentadien-1-ylidene)ethyl]benzene #
• 6-Methyl-6phenylfulvene
• 2320-32-3

• InChIKey： MBNCGVQBXYMZSC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12/c1-11(13-9-5-6-10-13)12-7-3-2-4-8-12/h2-10H,1H3
• SMILES： C1(=C(/C2C=CC=CC=2)\C)\C=CC=C\1

Computed Properties

• Exact Mass: 168.09396
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 168.093900383g/mol
• Heavy Atom Count: 13
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes